Cas no 2138551-34-3 (6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol)

• Product Name: 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol
• CAS No: 2138551-34-3
• MF: C₁₅H₂₉NO₂
• MW: 255.396264791489
• CID: 6585498
• PubChem ID: 165873101
• Update Time: 2025-07-22

6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1161652
• 2138551-34-3
• 6-[(2-ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol
• 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol

• Inchi： 1S/C15H29NO2/c1-3-18-11-10-16(2)14-12-13(17)6-9-15(14)7-4-5-8-15/h13-14,17H,3-12H2,1-2H3
• InChI Key： MKFORTXPECOZHY-UHFFFAOYSA-N
• SMILES： OC1CCC2(CCCC2)C(C1)N(C)CCOCC

Computed Properties

• Exact Mass: 255.219829168g/mol
• Monoisotopic Mass: 255.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol

Introduction to 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138551-34-3)

6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This spirocyclic amine derivative, characterized by a spiro linkage between a decanone and an amine group, exhibits a fascinating molecular architecture that has implications for drug design and development. The compound’s chemical formula and stereochemistry contribute to its distinct physicochemical properties, making it a subject of interest for researchers exploring novel therapeutic agents.

The CAS No. 2138551-34-3 provides a unique identifier for this compound, ensuring precise referencing in scientific literature and regulatory filings. Its molecular structure, featuring a spiro[4.5]decan framework with substituents at the 6th and 8th positions, suggests potential interactions with biological targets such as enzymes and receptors. The presence of both ethoxyethyl and methylamino groups introduces polarity and hydrogen bonding capabilities, which are critical factors in determining its solubility, bioavailability, and metabolic stability.

Recent advancements in computational chemistry have enabled researchers to model the interactions of 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol with various biological targets, providing insights into its mechanism of action. Studies have indicated that the spirocyclic core may enhance binding affinity by restricting conformational flexibility, while the amine substituents could modulate pharmacological activity through hydrogen bonding or ionic interactions. These findings align with the growing trend in drug discovery toward rational design based on structural features that optimize target engagement.

In the context of medicinal chemistry, the synthesis of 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol represents a significant achievement due to the challenges associated with constructing spirocyclic systems under mild conditions. The development of efficient synthetic routes has opened doors for exploring analogs with modified substituents, allowing for fine-tuning of pharmacokinetic properties. For instance, variations in the length or composition of the side chains could influence metabolic clearance rates or tissue distribution, making this compound a valuable scaffold for structure-activity relationship (SAR) studies.

The compound’s potential applications extend beyond traditional small-molecule drug development. Researchers are investigating its role in emerging fields such as regenerative medicine and material science, where spirocyclic compounds have shown promise due to their ability to form stable yet dynamic structures. Preliminary experiments suggest that 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol may exhibit properties conducive to hydrogel formation or as a precursor for functional polymers, highlighting its versatility.

From an industrial perspective, the scalability of synthesizing 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol is crucial for its commercial viability. Recent improvements in catalytic methods have reduced production costs and improved yields, making it more feasible for large-scale applications. Additionally, green chemistry principles have been integrated into its synthesis to minimize environmental impact, aligning with global efforts to promote sustainable pharmaceutical manufacturing.

The regulatory landscape for 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol is evolving in response to new scientific evidence and technological advancements. Regulatory agencies now require comprehensive data on both safety and efficacy before approving new chemical entities for clinical use. This has driven innovation in preclinical testing methodologies, including high-throughput screening (HTS) and computer-assisted drug design (CADD), which accelerate the identification of promising candidates like this one.

The future directions for research on 6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol are multifaceted, encompassing both fundamental studies and translational applications. Collaborative efforts between academia and industry are essential to bridge the gap between laboratory discoveries and real-world therapeutic solutions. As computational tools become more sophisticated, researchers will be able to predict the behavior of this compound under diverse conditions with greater accuracy, further enhancing its potential as a lead molecule.

In summary,6-[(2-Ethoxyethyl)(methyl)amino]spiro[4.5]decan-8-ol (CAS No. 2138551-34-3) exemplifies the intersection of innovative chemistry and biological research, demonstrating how structural complexity can be leveraged to develop novel therapeutic agents, while also showcasing advancements in synthetic methodologies, computational modeling, and regulatory compliance that are shaping modern pharmaceutical development.